5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine

• IUPAC Name: 5-fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H21FN4O3S/c1-14-16(18)17(20-13-19-14)21-7-9-22(10-8-21)26(23,24)12-11-25-15-5-3-2-4-6-15/h2-6,13H,7-12H2,1H3
• InChI Key: LPUFPTCWJSBZEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)N2CCN(CC2)S(=O)(=O)CCOC3=CC=CC=C3)F
• Molecular Formula: C17H21FN4O3S
• Molecular Weight: 380.4 g/mol

Description

5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It is a pyrimidine derivative that has shown promising results in various scientific research studies.

Scientific Research Applications

5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In scientific research studies, it has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of 5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases. It has been shown to inhibit the activity of various kinases and phosphatases, which play a crucial role in cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine have been extensively studied in scientific research studies. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to reduce oxidative stress and improve mitochondrial function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine in lab experiments is its high potency and specificity. It has been shown to have a high affinity for its target enzymes and proteins, which makes it an ideal candidate for drug development. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for the scientific research on 5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine. One of the main areas of focus is the development of novel drug formulations that can improve its solubility and bioavailability. Another area of research is the identification of new therapeutic targets for this compound, which can expand its potential applications in the treatment of various diseases. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 5-Fluoro-4-methyl-6-[4-(2-phenoxyethylsulfonyl)piperazin-1-yl]pyrimidine has been described in various scientific research articles. The most commonly used method involves the reaction of 4-methyl-6-chloro-5-fluoropyrimidine with 1-(2-phenoxyethyl)piperazine in the presence of a base, followed by the addition of a sulfonating agent to obtain the final product.